Cas no 1396783-95-1 (4-acetyl-N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 4-acetyl-N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 1396783-95-1
• MF: C₁₈H₂₂N₄O₃S
• MW: 374.457282543182
• CID: 5844318
• PubChem ID: 71786421
• Update Time: 2025-08-05

4-acetyl-N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]benzenesulfonamide
• 4-acetyl-N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• CHEMBL3439758
• F6178-2271
• 4-acetyl-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide
• 1396783-95-1
• AKOS024534822
• VU0534305-1

• Inchi： 1S/C18H22N4O3S/c1-14(23)16-2-4-17(5-3-16)26(24,25)21-12-15-6-10-22(11-7-15)18-13-19-8-9-20-18/h2-5,8-9,13,15,21H,6-7,10-12H2,1H3
• InChI Key： JBQULQVRAFLSQY-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C3=NC=CN=C3)CC2)(=O)=O)=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 374.14126175g/mol
• Monoisotopic Mass: 374.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Additional information on 4-acetyl-N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide

4-Acetyl-N-{[1-(Pyrazin-2-Yl)Piperidin-4-Yl]Methyl}Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1396783-95-1, known as 4-acetyl-N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which integrates a sulfonamide group, a pyrazine ring, and a piperidine moiety, all of which contribute to its unique chemical properties and potential biological activities.

Sulfonamides are a class of compounds that have been extensively studied due to their diverse applications in drug discovery. The sulfonamide group in this compound plays a crucial role in modulating its pharmacokinetic properties, such as solubility and bioavailability. Recent studies have highlighted the importance of sulfonamides in enhancing the stability of drug molecules, making them more suitable for therapeutic use. The benzene ring in the molecule further enhances its aromaticity, which is often associated with increased biological activity.

The presence of a pyrazine ring introduces additional complexity to the molecule. Pyrazine, a six-membered aromatic ring with two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in π–π interactions. These properties make it an attractive component in drug design, particularly for targeting specific protein pockets or enzyme active sites. The piperidine moiety, on the other hand, adds a flexible backbone to the molecule, which can influence its conformational flexibility and binding affinity to target molecules.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential interactions between the sulfonamide group and key residues in various enzyme active sites. For instance, simulations suggest that the sulfonamide group could form strong hydrogen bonds with serine or threonine residues, which are commonly found in kinase enzymes. This interaction could potentially inhibit enzyme activity, making this compound a promising candidate for anti-cancer therapies.

In addition to its enzymatic interactions, the compound's acetyl group has been shown to play a role in modulating its pharmacokinetic profile. Acetylation is a common post-translational modification that can influence drug absorption, distribution, metabolism, and excretion (ADME). Studies indicate that the acetyl group may enhance the compound's stability in vivo by reducing its susceptibility to metabolic degradation. This characteristic is particularly advantageous for drugs targeting chronic conditions that require prolonged administration.

The integration of these functional groups into a single molecule creates a highly versatile structure with multiple potential applications. For example, the sulfonamide derivatives have been explored as inhibitors of various kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These enzymes are critical regulators of cell proliferation and survival, making them attractive targets for anti-cancer drugs. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinase enzymes, suggesting its potential as a lead compound for drug development.

Beyond enzymatic inhibition, this compound has also shown promise in modulating other biological pathways. For instance, recent research has explored its effects on ion channels and G-protein coupled receptors (GPCRs). The pyrazine ring has been implicated in altering ion channel gating mechanisms, while the piperidine moiety may influence receptor conformational changes. These findings underscore the compound's versatility and its potential to impact multiple therapeutic areas.

In terms of synthetic methodology, the construction of this compound involves a series of multi-step reactions that highlight modern organic synthesis techniques. The synthesis begins with the preparation of the piperidine derivative through nucleophilic substitution reactions. Subsequent steps involve coupling reactions to introduce the pyrazine ring and sulfonamide group. The final acetylation step ensures optimal pharmacokinetic properties while maintaining structural integrity.

Efforts are currently underway to optimize the synthetic pathway for this compound. Researchers are exploring alternative reagents and reaction conditions to improve yield and reduce costs. For example, microwave-assisted synthesis has been proposed as a means to accelerate certain steps while maintaining product quality. These advancements are expected to facilitate large-scale production if the compound progresses to clinical trials.

From an environmental perspective, there is growing interest in understanding the ecological impact of synthetic compounds like this one. While no direct evidence suggests that CAS No 1396783-95-1 poses significant risks to ecosystems or human health under normal use conditions, ongoing research is focusing on its biodegradation pathways and toxicity profiles. Regulatory agencies are encouraging manufacturers to adopt green chemistry principles during synthesis to minimize waste generation and energy consumption.

In conclusion,4-acetyl-N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide represents an exciting advancement in medicinal chemistry with broad implications for drug discovery and development. Its unique structural features enable diverse biological interactions that make it a valuable tool for targeting complex disease pathways such as cancer and inflammation.